Cas no 1909316-09-1 (ethyl 3-(methoxymethyl)-1-methyl-1H-1,2,4-triazole-5-carboxylate)

Ethyl 3-(methoxymethyl)-1-methyl-1H-1,2,4-triazole-5-carboxylate is a versatile triazole-based ester compound with applications in pharmaceutical and agrochemical synthesis. Its structure features a methoxymethyl and methyl substituent on the triazole ring, enhancing reactivity and stability. The ethyl carboxylate group provides a functional handle for further derivatization, making it a valuable intermediate in heterocyclic chemistry. This compound exhibits favorable solubility in common organic solvents, facilitating its use in various reaction conditions. Its well-defined molecular architecture allows for precise modifications, supporting the development of bioactive molecules. Suitable for research and industrial-scale applications, it offers a balance of synthetic utility and manageable handling properties.

ethyl 3-(methoxymethyl)-1-methyl-1H-1,2,4-triazole-5-carboxylate structure

1909316-09-1 structure

Product Name:ethyl 3-(methoxymethyl)-1-methyl-1H-1,2,4-triazole-5-carboxylate

CAS No:1909316-09-1

MF:C₈H₁₃N₃O₃

MW:199.207121610641

MDL:MFCD29907264

CID:4628847

PubChem ID:122163763

Update Time:2025-05-28

ethyl 3-(methoxymethyl)-1-methyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-(methoxymethyl)-1-methyl-1H-1,2,4-triazole-5-carboxylate
- ethyl 5-(methoxymethyl)-2-methyl-1,2,4-triazole-3-carboxylate
- MDL： MFCD29907264
- Inchi： 1S/C8H13N3O3/c1-4-14-8(12)7-9-6(5-13-3)10-11(7)2/h4-5H2,1-3H3
- InChI Key： PMZAIFZAGSZDRL-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=NC(COC)=NN1C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 200
XLogP3: 0.2
Topological Polar Surface Area: 66.2

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 325.4±44.0 °C at 760 mmHg
Flash Point: 150.6±28.4 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 3-(methoxymethyl)-1-methyl-1H-1,2,4-triazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 3-(methoxymethyl)-1-methyl-1H-1,2,4-triazole-5-carboxylate Pricemore >>

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